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Compound of Interest

Compound Name: Kanokoside D

Cat. No.: B12300891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

iridoid glycoside, Kanokoside D. The information presented herein is intended to support

research and development efforts in natural product chemistry, pharmacology, and drug

discovery. This document details the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data, the experimental protocols for their acquisition, and relevant biological

signaling pathways.

Spectroscopic Data
The spectroscopic data presented below is for valerianairidoid I, a compound isolated from

Valeriana fauriei with a molecular formula of C₂₇H₄₄O₁₆, identical to that of Kanokoside D.

While the original 1977 publication by Endo and Taguchi describing Kanokoside D was not

available for direct comparison, the identical molecular formula and botanical source strongly

suggest that valerianairidoid I and Kanokoside D are the same chemical entity.

Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) provides crucial

information for the determination of the molecular formula of a compound.

Table 1: HR-ESI-MS Data for Kanokoside D (as valerianairidoid I)
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Parameter Value

Molecular Formula C₂₇H₄₄O₁₆

Ionization Mode Positive

Adduct Ion [M+Na]⁺

Calculated m/z 647.2525

Found m/z 647.2522

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed chemical structure

of organic molecules. The following tables summarize the NMR data for Kanokoside D (as

valerianairidoid I) recorded in methanol-d₄ (CD₃OD).

Table 2: ¹H NMR Spectroscopic Data for Kanokoside D (as valerianairidoid I) (500 MHz,

CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

1 5.75 d 8.5

3 6.33 s

5 2.87 m

6α 2.05 m

6β 1.68 m

7 4.15 d 5.5

8 2.55 m

9 2.37 m

10α 4.25 dd 12.0, 5.5

10β 4.08 dd 12.0, 2.5

1' 4.38 d 8.0

2' 3.25 t 8.0

3' 3.38 t 9.0

4' 3.32 t 9.0

5' 3.28 m

6'α 3.88 dd 12.0, 2.0

6'β 3.68 dd 12.0, 5.5

1'' 4.42 d 8.0

2'' 3.20 t 8.0

3'' 3.35 t 9.0

4'' 3.29 t 9.0

5'' 3.23 m

6''α 3.85 dd 12.0, 2.0
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6''β 3.65 dd 12.0, 5.5

2''' 2.20 d 7.0

3''' 2.12 m

4''' 0.98 d 6.5

Table 3: ¹³C NMR Spectroscopic Data for Kanokoside D (as valerianairidoid I) (125 MHz,

CD₃OD)
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Position δC (ppm)

1 95.2

3 142.0

4 110.5

5 38.1

6 42.5

7 78.9

8 46.2

9 52.8

10 65.4

1' 104.8

2' 75.1

3' 78.0

4' 71.7

5' 77.9

6' 69.8

1'' 104.5

2'' 75.0

3'' 77.8

4'' 71.6

5'' 77.7

6'' 62.8

1''' 174.2

2''' 44.5
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3''' 27.0

4''' 22.9

Experimental Protocols
The following protocols are based on the methods described by Yoshikawa et al. (2022) for the

isolation and characterization of valerianairidoid I.

Isolation of Kanokoside D
Figure 1. Isolation workflow for Kanokoside D.

The dried and powdered rhizomes and roots of Valeriana fauriei were extracted with methanol.

The resulting extract was then partitioned between ethyl acetate and water. The aqueous layer

was subjected to a series of column chromatographic separations, including Diaion HP-20,

silica gel, and octadecylsilyl (ODS) silica gel. The final purification was achieved by preparative

high-performance liquid chromatography (HPLC) to yield pure Kanokoside D.

Spectroscopic Analysis
Mass Spectrometry: High-resolution ESI-MS spectra were acquired on a time-of-flight (TOF)

mass spectrometer. The sample was dissolved in methanol and introduced into the ESI

source. Data was collected in positive ion mode.

NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 500 MHz NMR

spectrometer. The sample was dissolved in methanol-d₄ (CD₃OD). Chemical shifts (δ) are

reported in parts per million (ppm) relative to the residual solvent signals (CD₃OD: δH 3.31,

δC 49.0). Coupling constants (J) are reported in Hertz (Hz).

Signaling Pathways
Iridoid glycosides, including Kanokoside D, have been reported to exhibit various biological

activities, notably anti-proliferative effects against cancer cells. The underlying mechanisms

often involve the modulation of key cellular signaling pathways that regulate cell growth,

proliferation, and apoptosis.

Figure 2. Proposed anti-proliferative signaling pathways of Kanokoside D.
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Kanokoside D, like other iridoid glycosides, is believed to exert its anti-cancer effects through

the inhibition of pro-survival signaling pathways such as the PI3K/Akt and MAPK/ERK

pathways. By downregulating these pathways, Kanokoside D can lead to the inhibition of

cancer cell proliferation and the induction of apoptosis (programmed cell death). Furthermore, it

may cause cell cycle arrest, preventing cancer cells from dividing and multiplying. Further

research is needed to fully elucidate the specific molecular targets and detailed mechanisms of

action of Kanokoside D.

To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Kanokoside D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12300891#spectroscopic-data-for-kanokoside-d-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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